[6-Chloro-4-(2-chloro-phenyl)-pyridin-3-yl]-methyl-amine

• Molecular Formula: C12H10Cl2N2
• Molecular Weight: 253.12 g/mol
• IUPAC Name: 6-chloro-4-(2-chlorophenyl)-N-methylpyridin-3-amine
• InChI: InChI=1S/C12H10Cl2N2/c1-15-11-7-16-12(14)6-9(11)8-4-2-3-5-10(8)13/h2-7,15H,1H3
• InChI Key: YQAXUOODLQEIAQ-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CN=C(C=C1C2=CC=CC=C2Cl)Cl

Description

[6-Chloro-4-(2-chloro-phenyl)-pyridin-3-yl]-methyl-amine is a useful research compound. Its molecular formula is C12H10Cl2N2 and its molecular weight is 253.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 6.05 g (19.3 mmol) (6-chloro-4-iodo-pyridin-3-yl)-methyl-amine, 23.6 g (23.6 mmol) 2-chlorophenylboronic acid, 441 mg (1.96 mmol) palladium(II) acetate, 1.03 g (3.93 mmol) triphenylphosphine, 47.1 ml 2 N sodium carbonate solution and 50 ml 1,2-dimethoxyethane was heated at 80° C. for 90 min. The reaction mixture was cooled to room temperature and diluted with 100 ml ethyl acetate. The aqueous layer was separated and extracted with 100 ml ethyl acetate. The combined organic layers were dried over sodium sulfate, concentrated in vacuo and purified by flash chromatography to give 4.1 g (83%) of the title compound as a light brown solid.

Synthesis routes and methods II

Procedure details

A solution of 1.26 g (3.55 mmol) [6-chloro-4-(2-chloro-phenyl)-pyridin-3-yl]-methyl-carbamic acid tert-butyl ester and 3.34 ml (42.8 mmol) trifluoroacetic acid in 11 ml dichloromethane was stirred at room temperature for 2 h. Addition of 2 M aqueous sodium carbonate solution was followed by extraction with two portions of dichloromethane. The combined organic layers were dried with sodium sulfate and concentrated to give 0.89 g (99%) of the title compound as an off-white solid.